Cas no 171598-19-9 (L-Alanine, N-acetyl-3-amino-, methyl ester (9CI))

L-Alanine, N-acetyl-3-amino-, methyl ester (9CI) structure
171598-19-9 structure
Product Name:L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
CAS No:171598-19-9
MF:C6H12N2O3
MW:160.171081542969
CID:1354389
Update Time:2024-08-17

L-Alanine, N-acetyl-3-amino-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
    • L-Alanine, N-acetyl-3-amino-, methyl ester
    • Inchi: 1S/C6H12N2O3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
    • InChI Key: RYBAUGVUZNAAMR-YFKPBYRVSA-N
    • SMILES: C(OC)(=O)[C@H](CN)NC(C)=O

Computed Properties

  • Exact Mass: 160.085
  • Monoisotopic Mass: 160.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
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